N-(2-acetamidoethyl)-4-amino-1,2,5-oxadiazole-3-carboxamide

Specification

• CAS No.: 347355-79-7
• Molecular Formula: C7H11N5O3
• Molecular Weight: 213.19 g/mol
• IUPAC Name: N-(2-acetamidoethyl)-4-amino-1,2,5-oxadiazole-3-carboxamide
• Standard InChI: InChI=1S/C7H11N5O3/c1-4(13)9-2-3-10-7(14)5-6(8)12-15-11-5/h2-3H2,1H3,(H2,8,12)(H,9,13)(H,10,14)
• Standard InChI Key: FTVOATUNYKNYIO-UHFFFAOYSA-N
• SMILES: CC(=O)NCCNC(=O)C1=NON=C1N
• Canonical SMILES: CC(=O)NCCNC(=O)C1=NON=C1N

Introduction

N-(2-acetamidoethyl)-4-amino-1,2,5-oxadiazole-3-carboxamide is a complex organic compound belonging to the oxadiazole family. This compound is characterized by its molecular formula, C7H11N5O3, and a molecular weight of 213.19 g/mol. The compound's structure includes an oxadiazole ring, which is a five-membered heterocyclic ring containing one oxygen and two nitrogen atoms, along with an acetamidoethyl group attached to the nitrogen atom of the carboxamide moiety.

Spectral Information

While specific spectral data (e.g., IR, NMR) for this compound are not readily available, its structure suggests it would exhibit characteristic peaks related to the oxadiazole ring and the acetamido group.

Biological Activity and Applications

While specific biological activities of N-(2-acetamidoethyl)-4-amino-1,2,5-oxadiazole-3-carboxamide are not well-documented, compounds within the oxadiazole family have shown potential in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The presence of the acetamido group may enhance its interaction with biological targets.

Hazard Information

• Signal Word: Warning

• Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation), H320 (Causes eye irritation).

• Precautionary Statements: P264 (Wash hands thoroughly after handling), P280 (Wear protective gloves/eye protection), P302+P352 (If on skin: Wash with plenty of soap and water), P305+P351+P338 (If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing), P362 (Take off contaminated clothing).